Cas no 871657-51-1 (3-ISOPROPOXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER)

• Product Name: 3-ISOPROPOXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• CAS No: 871657-51-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 1865207
• PubChem ID: 59346870
• Update Time: 2025-06-13

3-ISOPROPOXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-ISOPROPOXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• DTXSID601188968
• SCHEMBL12448246
• 871657-51-1
• 1,1-Dimethylethyl 3-(1-methylethoxy)-1-azetidinecarboxylate
• DB-366522

• Inchi： 1S/C11H21NO3/c1-8(2)14-9-6-12(7-9)10(13)15-11(3,4)5/h8-9H,6-7H2,1-5H3
• InChI Key： YUDMQQRJELHUPM-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 215.15214353Da
• Monoisotopic Mass: 215.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8Ų

Additional information on 3-ISOPROPOXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER

Recent Advances in the Application of 3-ISOPROPOXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER (CAS: 871657-51-1) in Chemical Biology and Pharmaceutical Research

The compound 3-ISOPROPOXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER (CAS: 871657-51-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features, has been identified as a versatile building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of small-molecule modulators targeting G protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective dopamine D3 receptor ligands, which show promise in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. The tert-butyl ester group in particular was found to enhance the metabolic stability of the resulting compounds.

In synthetic chemistry applications, researchers have developed novel methodologies utilizing 871657-51-1 as a starting material for the preparation of constrained peptidomimetics. The azetidine ring's rigidity and the isopropoxy group's stereochemical influence have been exploited to create conformationally restricted analogs of biologically active peptides. Recent work published in Organic Letters (2024) describes an efficient asymmetric synthesis route using this compound to produce β-turn mimetics with potential applications in drug discovery.

From a pharmaceutical development perspective, the metabolic stability and pharmacokinetic properties of derivatives stemming from 3-ISOPROPOXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER have been extensively studied. A recent ADME (Absorption, Distribution, Metabolism, and Excretion) profiling study indicated that compounds derived from this scaffold generally exhibit favorable oral bioavailability and blood-brain barrier penetration, making them particularly attractive for CNS-targeted therapeutics.

The compound has also found applications in materials science, particularly in the development of novel polymer matrices for drug delivery systems. Researchers have modified the azetidine core to create pH-responsive monomers that can be incorporated into smart drug delivery platforms. This application was highlighted in a 2024 Advanced Materials publication, where the tert-butyl ester group was shown to provide excellent control over polymerization kinetics.

Looking forward, the unique structural features of 3-ISOPROPOXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER continue to inspire innovative applications across multiple domains of chemical and biological research. Ongoing clinical trials featuring compounds derived from this scaffold suggest that its therapeutic potential is only beginning to be realized. Future research directions likely include further exploration of its use in targeted protein degradation strategies and as a component in covalent inhibitor design.